Cas no 37764-38-8 (3-Phenanthrenepropanoic acid)

3-Phenanthrenepropanoic acid structure
3-Phenanthrenepropanoic acid structure
Product Name:3-Phenanthrenepropanoic acid
CAS No:37764-38-8
MF:C17H14O2
MW:250.291864871979
CID:1485940
Update Time:2024-08-24

3-Phenanthrenepropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Phenanthrenepropanoic acid
    • phenanthrylpropionic acid
    • Inchi: 1S/C17H14O2/c18-17(19)10-6-12-5-7-14-9-8-13-3-1-2-4-15(13)16(14)11-12/h1-5,7-9,11H,6,10H2,(H,18,19)
    • InChI Key: VHRQYHAAKGLUGP-UHFFFAOYSA-N
    • SMILES: C1=C2C(C3C(C=C2)=CC=CC=3)=CC(CCC(O)=O)=C1

Computed Properties

  • Exact Mass: 250.09942

Experimental Properties

  • Density: 1.241±0.06 g/cm3(Predicted)
  • Boiling Point: 476.7±14.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.59±0.10(Predicted)
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